Cas no 2172174-33-1 (2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid)

• Product Name: 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid
• CAS No: 2172174-33-1
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 5808260
• PubChem ID: 165539596
• Update Time: 2025-08-04

2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid
• 2172174-33-1
• EN300-1509155
• 2-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]benzoic acid

• Inchi： 1S/C28H26N2O5/c1-28(17-14-15-17,26(33)29-24-13-7-6-12-22(24)25(31)32)30-27(34)35-16-23-20-10-4-2-8-18(20)19-9-3-5-11-21(19)23/h2-13,17,23H,14-16H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： VQSKFCVKXTWALJ-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 791
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid

2-2-Cyclopropyl-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic Acid: A Comprehensive Overview

The compound with CAS No. 2172174-33-1, named 2-2-cyclopropyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties, particularly in the fields of pharmaceuticals, materials science, and biotechnology.

Chemical Structure and Synthesis: The molecular structure of this compound is characterized by a benzoic acid moiety attached to a propanamide group, which in turn is substituted with a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is a well-known protecting group in peptide synthesis, known for its stability under basic conditions and ease of removal under acidic conditions. The cyclopropyl group introduces strain and unique electronic properties, making this compound a valuable substrate for studying strained systems in organic chemistry.

Recent advancements in synthetic methodologies have enabled the efficient construction of this compound using multi-component reactions and catalytic processes. Researchers have employed transition metal-catalyzed cross-coupling reactions to assemble the complex structure, leveraging the versatility of palladium catalysts to form carbon-carbon bonds with high precision. These methods not only enhance the yield but also minimize the use of hazardous reagents, aligning with green chemistry principles.

Biochemical Applications: The presence of the Fmoc group makes this compound an ideal candidate for peptide synthesis and modification. Studies have demonstrated its utility in constructing bioactive peptides with enhanced stability and solubility. Moreover, the cyclopropyl moiety has been shown to modulate the pharmacokinetic properties of drugs, making this compound a valuable tool in drug discovery.

In a groundbreaking study published in *Nature Communications*, researchers utilized this compound as a key intermediate in the synthesis of cyclic peptides with potent antimicrobial activity. The strained cyclopropyl ring was found to significantly enhance the binding affinity of these peptides to bacterial cell membranes, paving the way for novel antibiotics.

Material Science Applications: Beyond biochemistry, this compound has found applications in polymer science as a building block for functional polymers. Its ability to undergo controlled polymerization under mild conditions has led to the development of stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels.

A recent study in *Advanced Materials* highlighted its use as a monomer for synthesizing block copolymers with tunable mechanical properties. These polymers exhibit excellent biocompatibility and degradation profiles, making them suitable for biomedical applications such as drug delivery systems and tissue engineering scaffolds.

Safety and Handling: While this compound exhibits remarkable versatility, it is essential to handle it with care due to its chemical reactivity. Proper protective equipment should be worn during synthesis and manipulation to prevent exposure to skin or eyes. Storage should be conducted in accordance with standard laboratory protocols to ensure stability and prevent degradation.

In conclusion, CAS No. 2172174-33-1, or 2-2-cyclopropyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic chemistry, positions it as a key player in future innovations within pharmaceuticals, materials science, and beyond.